4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%
Overview
Description
4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid (4-DMSP-3-HB) is a compound that has been used extensively in scientific research due to its unique properties. It is a derivative of benzoic acid, a common organic compound, and is used in a variety of applications.
Scientific Research Applications
4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications. It has been used to study the effects of oxidative stress on cells, as well as to investigate the mechanisms of action of various drugs. Additionally, 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been used to study the effects of environmental pollutants on cells, and to investigate the role of antioxidants in protecting cells from oxidative damage.
Mechanism of Action
The mechanism of action of 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% is not fully understood, however, it is believed to act as an antioxidant. It is thought to reduce the levels of reactive oxygen species (ROS) in cells, which can lead to oxidative damage. Additionally, 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the levels of ROS in cells, which can lead to oxidative damage. Additionally, 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been shown to inhibit the activity of certain enzymes, such as COX and LOX, which are involved in the production of inflammatory mediators. Furthermore, 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% has been shown to have anti-cancer properties, as well as to inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
The use of 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% in laboratory experiments has several advantages. First, it is relatively easy to synthesize, making it an ideal compound for use in experiments. Second, it is relatively non-toxic, making it safe to use in experiments. Finally, it has a wide range of applications, making it useful in a variety of experiments.
However, there are some limitations to the use of 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% in laboratory experiments. First, it is not water soluble, making it difficult to use in some experiments. Second, it is not very stable, making it difficult to store for long periods of time. Finally, it is not very soluble in organic solvents, making it difficult to use in some experiments.
Future Directions
There are several potential future directions for the use of 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% in scientific research. First, it could be used to study the effects of environmental pollutants on cells. Second, it could be used to investigate the role of antioxidants in protecting cells from oxidative damage. Third, it could be used to study the mechanisms of action of various drugs. Fourth, it could be used to study the effects of oxidative stress on cells. Finally, it could be used to develop new drugs or therapies for the treatment of various diseases.
Synthesis Methods
4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% is synthesized through a method known as the Williamson ether synthesis. This method involves the reaction of an alcohol and an alkyl halide to form an ether. In the case of 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95%, the alcohol used is 4-N,N-dimethylsulfamoylphenol and the alkyl halide is 3-bromobenzoic acid. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and the product is a 4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid, 95% ether.
properties
IUPAC Name |
4-[4-(dimethylsulfamoyl)phenyl]-3-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-16(2)22(20,21)12-6-3-10(4-7-12)13-8-5-11(15(18)19)9-14(13)17/h3-9,17H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GULDGBGYPVGZIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-N,N-Dimethylsulfamoylphenyl)-3-hydroxybenzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
